Cas no 91271-61-3 ((2-(Piperidin-1-ylmethyl)phenyl)methanol)

(2-(Piperidin-1-ylmethyl)phenyl)methanol is a versatile organic compound featuring both a piperidine-substituted benzyl group and a hydroxymethyl functional group. This structure lends itself to applications in pharmaceutical intermediates and organic synthesis, where its dual functionality allows for further derivatization or as a building block in medicinal chemistry. The piperidine moiety enhances solubility and bioavailability, while the hydroxymethyl group provides a reactive site for conjugation or modification. Its stable yet modifiable nature makes it suitable for research in drug discovery, particularly in the development of CNS-targeting compounds. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic protocols.
(2-(Piperidin-1-ylmethyl)phenyl)methanol structure
91271-61-3 structure
Product Name:(2-(Piperidin-1-ylmethyl)phenyl)methanol
CAS No:91271-61-3
MF:C13H19NO
MW:205.296063661575
CID:61489
PubChem ID:693116
Update Time:2025-06-07

(2-(Piperidin-1-ylmethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-(Piperidin-1-ylmethyl)phenyl)methanol
    • 2-(Piperidinomethyl)benzyl alcohol
    • [2-(piperidin-1-ylmethyl)phenyl]methanol
    • 2-(1-piperidinylmethyl)Benzenemethanol
    • (2-(piperidinomethyl)phenyl)methanol
    • [2-(piperidin-1-ylmethyl)phenyl]methanol(SALTDATA: HCl)
    • 2-(PIPERIDIN-1-YLMETHYL)PHENYL]METHANOL
    • 2-piperidinomethyl-benzyl alcohol
    • 2-Piperidinomethyl-benzylalkohol
    • benzenemethanol,2-(1-piperidinylmethyl)
    • 2-(1-Piperidinylmethyl)benzenemethanol (ACI)
    • Benzyl alcohol, o-(piperidinomethyl)- (7CI)
    • (2-Piperidin-1-ylmethyl-phenyl)-methanol
    • [2-[(Piperidin-1-yl)methyl]phenyl]methanol
    • Oprea1_014034
    • STK065353
    • HMS1490N01
    • IDI1_024181
    • ChemDiv3_006271
    • CCG-114115
    • BRD-K49381790-003-01-0
    • AKOS000320979
    • DTXSID90351179
    • DB-078968
    • SB44067
    • O10029
    • AN-329/15537614
    • DS-17609
    • CS-0313365
    • Oprea1_805147
    • [2-(piperidinomethyl)phenyl]methanol
    • 91271-61-3
    • MDL： MFCD03211254
    • Inchi： 1S/C13H19NO/c15-11-13-7-3-2-6-12(13)10-14-8-4-1-5-9-14/h2-3,6-7,15H,1,4-5,8-11H2
    • InChI Key： KZSCBYKUUQJGNN-UHFFFAOYSA-N
    • SMILES： OCC1C(CN2CCCCC2)=CC=CC=1

Computed Properties

  • Exact Mass: 205.14700
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.082
  • Melting Point: 72-73 ºC
  • Boiling Point: 319.6°C at 760 mmHg
  • Flash Point: 146.5°C
  • Refractive Index: 1.57
  • PSA: 23.47000
  • LogP: 2.10270

(2-(Piperidin-1-ylmethyl)phenyl)methanol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-(Piperidin-1-ylmethyl)phenyl)methanol Pricemore >>

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(2-(Piperidin-1-ylmethyl)phenyl)methanol Production Method

Production Method 1

643-79-8 643-79-8
91271-61-3 91271-61-3
Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Ethanol
Reference
N-Substituted Piperidines and Analogues as Structural Elements of Novel Histamine H3-Receptor Antagonists
Miko, Tibor, 2003, , ,

Production Method 2

643-79-8 643-79-8
91271-61-3 91271-61-3
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Ethanol ;  12 h, rt
1.2 Reagents: Sodium borohydride ;  12 h, rt
Reference
Structural variations of 1-(4-(phenoxymethyl)benzyl)piperidines as nonimidazole histamine H3 receptor antagonists
Miko, Tibor; Ligneau, Xavier; Pertz, Heinz H.; Arrang, Jean-Michel; Ganellin, C. Robin; et al, Bioorganic & Medicinal Chemistry, 2004, 12(10), 2727-2736

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(2-(Piperidin-1-ylmethyl)phenyl)methanol Preparation Products

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